Cas no 928708-37-6 (2-[(3-formylphenoxy)methyl]benzonitrile)

• Product Name: 2-[(3-formylphenoxy)methyl]benzonitrile
• CAS No: 928708-37-6
• MF: C₁₅H₁₁NO₂
• MW: 237.253343820572
• CID: 5715708
• PubChem ID: 4767306
• Update Time: 2026-03-11

2-[(3-formylphenoxy)methyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS000169819
• 3-(2-Cyanobenzyloxy)benzaldehyde
• 2-((3-Formylphenoxy)methyl)benzonitrile
• EN300-73074
• 2-[(3-formylphenoxy)methyl]benzonitrile
• 2-(3-formylphenoxymethyl)benzonitrile
• 928708-37-6
• Z26384079

• MDL： MFCD07431568
• Inchi： 1S/C15H11NO2/c16-9-13-5-1-2-6-14(13)11-18-15-7-3-4-12(8-15)10-17/h1-8,10H,11H2
• InChI Key： VHOIEMOIWWFYEJ-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC=C1COC1=CC=CC(C=O)=C1

Computed Properties

• Exact Mass: 237.078978594g/mol
• Monoisotopic Mass: 237.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Color/Form: NA
• Flash Point: 183.6±27.9 °C

2-[(3-formylphenoxy)methyl]benzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-[(3-formylphenoxy)methyl]benzonitrile

Professional Introduction to 2-[(3-formylphenoxy)methyl]benzonitrile (CAS No. 928708-37-6)

2-[(3-formylphenoxy)methyl]benzonitrile, with the chemical formula C₁₄H₁₀O₂N₂, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 928708-37-6, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both a formyl group and a benzonitrile moiety makes it a versatile intermediate for the synthesis of more complex molecules, particularly in the realm of medicinal chemistry.

The benzonitrile moiety is a well-known pharmacophore in drug design, often contributing to the binding affinity and selectivity of small-molecule inhibitors. In contrast, the 3-formylphenoxy group introduces reactivity that can be exploited for further functionalization, enabling the construction of diverse chemical libraries. These features make 2-[(3-formylphenoxy)methyl]benzonitrile a valuable building block for the discovery and development of novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying and optimizing compounds with potential anticancer properties. The combination of a benzonitrile group and an aldehyde-like functionality in 2-[(3-formylphenoxy)methyl]benzonitrile suggests its utility in designing molecules that can interact with biological targets involved in cancer pathways. For instance, studies have shown that benzonitrile derivatives can modulate enzyme activity and inhibit the growth of tumor cells by interfering with key signaling pathways.

Moreover, the 3-formylphenoxy group provides a site for further chemical modification, allowing chemists to explore various derivatization strategies. This flexibility is particularly useful in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity. Researchers have employed this compound as a precursor in synthesizing kinase inhibitors, which are critical in targeted cancer therapies. The formyl group can be readily converted into other functional groups such as carboxylic acids or amides, expanding the scope of potential applications.

The synthesis of 2-[(3-formylphenoxy)methyl]benzonitrile typically involves multi-step reactions that highlight its synthetic utility. One common approach includes the condensation of 3-formylphenol with benzonitrile derivatives under controlled conditions. This reaction not only showcases the reactivity of the formyl group but also demonstrates the compatibility of these functional groups within a single molecular framework. Such synthetic strategies are essential for producing complex molecules efficiently and with high yields.

Recent advancements in computational chemistry have further enhanced the understanding of how 2-[(3-formylphenoxy)methyl]benzonitrile interacts with biological targets. Molecular modeling studies have revealed that this compound can bind to specific protein pockets, suggesting its potential as an inhibitor or modulator of enzyme activity. These insights have guided experimental efforts to optimize its structure for improved efficacy and selectivity. By leveraging computational tools alongside traditional wet chemistry techniques, researchers can accelerate the discovery process and identify promising candidates for further development.

In addition to its applications in oncology, 2-[(3-formylphenoxy)methyl]benzonitrile has shown promise in other therapeutic areas. For example, its structural features make it a suitable candidate for developing compounds that target neurological disorders. The benzonitrile group is known to interact with receptors and enzymes involved in neurodegenerative diseases, while the formyl group allows for further derivatization to enhance binding affinity. This dual functionality positions this compound as a versatile scaffold for designing novel therapeutics.

The pharmaceutical industry continues to explore new synthetic methodologies to streamline the production of complex molecules like 2-[(3-formylphenoxy)methyl]benzonitrile. Advances in green chemistry have led to more sustainable approaches, emphasizing efficiency and environmental responsibility. Techniques such as catalytic reactions and solvent-free conditions are being increasingly adopted to minimize waste and reduce energy consumption. These innovations not only improve the economic viability of drug development but also align with global efforts to promote sustainable practices.

As research progresses, the potential applications of 2-[(3-formylphenoxy)methyl]benzonitrile are likely to expand beyond traditional therapeutic areas. Its unique structural features make it an attractive candidate for developing diagnostic agents or probes used in biochemical research. By integrating this compound into high-throughput screening assays, researchers can identify new leads for drug discovery more rapidly than ever before. This interdisciplinary approach underscores the importance of collaboration between synthetic chemists, biologists, and pharmacologists.

In conclusion, 2-[(3-formylphenoxy)methyl]benzonitrile (CAS No. 928708-37-6) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its combination of a benzonitrile moiety and a 3-formylphenoxy group provides both reactivity and binding properties that make it valuable for designing novel therapeutic agents. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.